Cas no 15560-08-4 (Benzeneacetamide,N-hydroxy-3-methyl-4-[(2-methylpropyl)thio]-)

• Product name: Benzeneacetamide,N-hydroxy-3-methyl-4-[(2-methylpropyl)thio]-
• CAS No: 15560-08-4
• MF: C₁₃H₁₉NO₂S
• MW: 253.360462427139
• CID: 165185
• PubChem ID: 27378

Benzeneacetamide,N-hydroxy-3-methyl-4-[(2-methylpropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide,N-hydroxy-3-methyl-4-[(2-methylpropyl)thio]-
• N-hydroxy-2-[3-methyl-4-(2-methylpropyl)phenyl]sulfanylacetamide
• BRN 2858225
• DTXSID40165920
• ACETOHYDROXAMIC ACID, 2-(4-(ISOBUTYLTHIO)-m-TOLYL)-
• 15560-08-4
• 2-(4-(Isobutylthio)-m-tolyl)acetohydroxamic acid

• Inchi： InChI=1S/C13H19NO2S/c1-9(2)8-17-12-5-4-11(6-10(12)3)7-13(15)14-16/h4-6,9,16H,7-8H2,1-3H3,(H,14,15)
• InChI Key： LEKIMJMEOAFLOZ-UHFFFAOYSA-N
• SMILES： ONC(=O)CC1C=CC(SCC(C)C)=C(C)C=1

Computed Properties

• Exact Mass: 253.11377
• Monoisotopic Mass: 253.11365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 3.2

Experimental Properties

• Density: 1.14
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.569
• PSA: 49.33